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Compound of Interest

Compound Name:
2-Chloro-5-fluoro-6-

methylnicotinamide

Cat. No.: B13983927

Get Quote

Mass Spectrometry Fragmentation Guide: 2-
Chloro-5-fluoro-6-methylnicotinamide
Executive Summary & Molecule Profile
2-Chloro-5-fluoro-6-methylnicotinamide (C₇H₆ClFN₂O) presents a distinct mass spectral

profile characterized by a dominant chlorine isotope pattern and a stable fluorine substituent.

Unlike non-fluorinated analogues, the C5-F bond is highly resistant to cleavage under standard

Electrospray Ionization (ESI) conditions, making the fluorine atom a reliable mass tag

throughout the fragmentation pathway.
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Feature Specification

Formula C₇H₆ClFN₂O

Monoisotopic Mass 188.0153 Da

[M+H]⁺ (Base Peak) 189.02 (³⁵Cl) / 191.02 (³⁷Cl)

Isotope Ratio ~3:1 (Characteristic of mono-chlorination)

Key Substituents
2-Cl (Labile), 5-F (Stable), 6-Me (Inductive

Donor), 3-CONH₂ (Primary Fragmentation Site)

Experimental Protocol (LC-MS/MS)
To replicate the fragmentation data described below, the following standardized protocol is

recommended. This workflow ensures optimal ionization of the amide moiety while minimizing

in-source decay.

Sample Preparation
Solvent: Methanol:Water (50:50) + 0.1% Formic Acid.

Concentration: 1 µg/mL (Direct Infusion) or 100 ng/mL (LC-MS injection).

Instrument Parameters (ESI+)
Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Low voltage preserves the [M+H]⁺; higher voltages >50V induce

premature ammonia loss).

Collision Energy (CE): Stepped 15–35 eV (To observe both primary amide loss and

secondary ring fragmentation).
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The fragmentation of 2-Chloro-5-fluoro-6-methylnicotinamide follows a predictable "Amide-

First" decay mechanism, typical of nicotinamide derivatives, but modified by the electronic

effects of the halogen substituents.

Primary Pathway: The Amide Cleavage
The most abundant product ions arise from the modification of the C3-amide group.

Neutral Loss of Ammonia (NH₃, -17 Da): The protonated amide [M+H]⁺ undergoes

nucleophilic attack, expelling NH₃ to form the acylium ion (C₇H₃ClFNO⁺).

Dehydration (H₂O, -18 Da): Alternatively, the amide can dehydrate to form the corresponding

nitrile (2-Chloro-5-fluoro-6-methylnicotinonitrile).

Secondary Pathway: Ring Destabilization
Following the loss of the amide functionality, the pyridine ring fragments further:

Loss of CO (-28 Da): The acylium ion ejects carbon monoxide to form the phenyl-like cation

[C₆H₃ClFN]⁺.

Halogen Scrambling: While Fluorine (F) remains bound due to the high C-F bond energy

(~485 kJ/mol), the Chlorine (Cl) atom can be ejected as a radical (in EI) or HCl (in ESI),

typically in late-stage fragmentation.

Comparative Analysis: Target vs. Standard
The table below objectively compares the target molecule with its non-fluorinated, non-

methylated analogue (2-Chloronicotinamide) to demonstrate the mass shifts.
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Fragment Type

2-
Chloronicotina
mide
(Standard)

2-Chloro-5-

fluoro-6-

methylnicotina

mide (Target)

Mass Shift (Δ) Mechanism

Precursor

[M+H]⁺
m/z 157.0 m/z 189.0 +32 Da

Addition of F

(+18) and CH₂

(+14)

Acylium Ion

[M+H-NH₃]⁺
m/z 140.0 m/z 172.0 +32 Da

Primary Amide

Loss

Nitrile Ion [M+H-

H₂O]⁺
m/z 139.0 m/z 171.0 +32 Da Dehydration

Pyridyl Cation

[M+H-NH₃-CO]⁺
m/z 112.0 m/z 144.0 +32 Da Carbonyl ejection

Ring Fragment

[M+H-NH₃-CO-

Cl]⁺

m/z 77.0 m/z 109.0 +32 Da Loss of Chlorine

Analyst Insight: The constant +32 Da shift across all major fragments confirms that the 5-Fluoro

and 6-Methyl groups are spectrally silent (stable) during the initial fragmentation stages. If you

observe a loss of 19 Da (F) or 20 Da (HF) early in the spectrum, it indicates a structural isomer

or impurity, as the C5-F bond on the pyridine ring is robust.

Visualizing the Fragmentation Tree
The following diagram maps the specific ESI+ fragmentation pathway for 2-Chloro-5-fluoro-6-
methylnicotinamide.

Figure 1: ESI+ Fragmentation pathway of 2-Chloro-5-fluoro-6-methylnicotinamide showing

primary amide losses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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